Cas no 1805205-26-8 (3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1805205-26-8
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4842966
• Update Time: 2025-05-19

3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-2-4(5(9)15)7(18-8(10,11)12)13-6(3)14(16)17/h2H,1H3
• InChI Key： RDTMBUHKABWJHM-UHFFFAOYSA-N
• SMILES： ClC(C1=C(N=C(C(C)=C1)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

Professional Introduction to 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1805205-26-8)

3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805205-26-8, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a nitro group, a methyl substituent, and a trifluoromethoxy group, make it a versatile building block for developing novel therapeutic agents.

The nitro group in this compound is particularly noteworthy, as it can undergo various chemical transformations that are instrumental in drug discovery. For instance, the reduction of the nitro group to an amine can introduce new functional properties to the molecule, enabling further modifications. This reactivity is highly valued in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological activity.

The methyl substituent at the 3-position of the pyridine ring contributes to the overall electronic properties of the molecule. This substitution can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. In drug design, such structural elements are carefully considered to enhance the efficacy and safety of potential therapeutics.

The presence of a trifluoromethoxy group at the 6-position adds another layer of complexity and functionality to the compound. Trifluoromethoxy groups are well-known for their ability to modulate lipophilicity and metabolic stability, making them valuable in pharmaceutical development. This group can also participate in hydrogen bonding interactions, which are critical for enzyme-substrate binding and receptor recognition.

The carbonyl chloride functionality at the 5-position of the pyridine ring is particularly significant in synthetic chemistry. Carbonyl chlorides are highly reactive intermediates that readily undergo nucleophilic addition reactions. This reactivity makes them invaluable for constructing more complex molecular architectures, including peptidomimetics and heterocyclic compounds. In recent years, there has been growing interest in using carbonyl chlorides as key components in transition-metal-catalyzed cross-coupling reactions, which are pivotal for constructing carbon-carbon bonds in drug molecules.

In the context of contemporary pharmaceutical research, 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride has found applications in several cutting-edge areas. One notable area is the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The structural features of this compound make it an excellent candidate for designing molecules that selectively target specific kinases. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain tyrosine kinases, suggesting their potential as lead compounds for new anticancer therapies.

Another emerging application of this compound is in the synthesis of antiviral agents. The unique combination of functional groups present in 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride allows for the creation of molecules that can interact with viral enzymes or receptors. Researchers have been exploring its utility in developing inhibitors against viruses such as HIV and hepatitis C. The ability to modify this compound's structure further enhances its versatility, enabling the design of molecules with improved pharmacokinetic properties and reduced toxicity.

The field of neurology has also benefited from the use of this compound as a synthetic intermediate. Several studies have highlighted its role in developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The nitro group and trifluoromethoxy group, in particular, have been shown to influence the binding affinity of small molecules to neurological targets. This has led to the discovery of several promising candidates that are currently undergoing further investigation.

In conclusion, 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1805205-26-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry for years to come.